Cas no 882-00-8 (1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride)

• Product Name: 1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride
• CAS No: 882-00-8
• MF: C₁₀H₁₃ClF₃N
• MW: 239.665132284164
• CID: 861382
• PubChem ID: 3083658
• Update Time: 2025-10-31

1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• phenethylamine, alpha-methyl-4-(trifluoromethyl)-, hydrochloride
• 1-[4-(trifluoromethyl)phenyl]propan-2-amine,hydrochloride
• Z1245633272
• KNZJORFGDAWXSK-UHFFFAOYSA-N
• (+-)-alpha-Methyl-p-(trifluoromethyl)phenethylamine
• NSC 53642
• P-1727
• EN300-39295
• DL-(p-Trifluoromethylphenyl)isopropylamine hydrochloride
• 1-[4-(trifluoromethyl)phenyl]propan-2-amine;hydrochloride
• SCHEMBL10555614
• Benzeneethanamine, alpha-methyl-4-(trifluoromethyl)-, hydrochloride
• 1-[4-(trifluoromethyl)phenyl]propan-2-amine hydrochloride
• Phenethylamine, alpha-methyl-p-(trifluoromethyl)-, (+-)-, hydrochloride
• 4-Trifluoromethylamphetamine hydrochloride
• P 1727
• 882-00-8
• NSC53642
• NSC-53642
• 1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride

• Inchi： 1S/C10H12F3N.ClH/c1-7(14)6-8-2-4-9(5-3-8)10(11,12)13;/h2-5,7H,6,14H2,1H3;1H
• InChI Key： KNZJORFGDAWXSK-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)CC(C)N)(F)F

Computed Properties

• Exact Mass: 239.069
• Monoisotopic Mass: 239.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 224.1ºC at 760 mmHg
• Flash Point: 93.6ºC
• Refractive Index: 1.466
• LogP: 4.09740
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride

Introduction to 1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride (CAS No. 882-00-8)

1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 882-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its structural motif of a phenyl ring substituted with a trifluoromethyl group and an amine functional group connected to a propyl chain. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.

The trifluoromethyl group is a key structural feature that imparts unique electronic and steric properties to the molecule. This group is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a widely employed moiety in the design of bioactive molecules. In particular, compounds containing the trifluoromethyl group often exhibit enhanced binding interactions with biological targets, which can lead to improved pharmacological activity. The presence of this group in 1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride suggests potential applications in the development of drugs targeting various therapeutic areas.

The phenylpropan-2-amine backbone of this compound provides a scaffold that can be further modified to explore different pharmacophoric profiles. This structural motif is reminiscent of several known bioactive compounds, indicating that 1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride may serve as a versatile building block for drug discovery efforts. The amine functional group, in particular, is a critical pharmacophore in many pharmaceuticals, often involved in hydrogen bonding interactions with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The trifluoromethyl substituent, in particular, has been extensively studied for its ability to enhance metabolic stability and improve pharmacokinetic properties. For instance, studies have shown that the introduction of a trifluoromethyl group can increase the half-life of drugs by reducing their susceptibility to oxidative degradation. This property is particularly valuable in the development of long-acting therapeutics where sustained activity is desired.

In addition to its structural significance, 1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride has been explored in various preclinical studies as a potential lead compound for therapeutic intervention. Research has indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurological disorders. The precise molecular interactions governing these effects are still under investigation, but preliminary data suggest that the combination of the trifluoromethyl and amine moieties contributes to its bioactivity.

The synthesis of 1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, reductive amination, and condensation reactions. The use of advanced catalytic systems has further refined these processes, enabling more efficient production scales suitable for industrial applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is advantageous for formulation development. Improved solubility can lead to better bioavailability and more predictable pharmacokinetic profiles upon administration. This aspect is particularly important for oral formulations where dissolution rate plays a critical role in drug absorption.

From a regulatory perspective, 1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride (CAS No. 882-00-8) must meet stringent quality standards set by pharmaceutical regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that all pharmaceutical intermediates used in drug development are pure, stable, and safe for human use. Compliance with these standards is essential for advancing candidates into clinical trials and ultimately into market-ready therapeutics.

The role of computational chemistry and molecular modeling has become increasingly integral in the optimization of drug candidates like 1-4-(Trifluoromethyl)phenylpropan-2-amine Hydrochloride. These tools allow researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic properties before conducting expensive experimental trials. By leveraging computational methods early in the discovery process, researchers can prioritize promising candidates more efficiently.

In conclusion, 1-4-(Trifluoromethyl)phenylpropan - 2 - amine Hydrochloride (CAS No . 88 2 - 00 - 8 ) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , particularly the presence of a trifluoromethyl group , make it a valuable scaffold for developing novel therapeutics . Ongoing studies continue to elucidate its pharmacological profile , paving the way for future clinical applications . As research progresses , this compound is likely to play an important role in addressing unmet medical needs across various therapeutic domains . p >